Cas no 333345-81-6 (1-(3-bromobenzoyl)-4-(3-chlorophenyl)piperazine)

• Product Name: 1-(3-bromobenzoyl)-4-(3-chlorophenyl)piperazine
• CAS No: 333345-81-6
• MF: C₁₇H₁₆BrClN₂O
• MW: 379.678742408752
• MDL: MFCD01215151
• CID: 3086721
• PubChem ID: 1105890
• Update Time: 2025-07-17

1-(3-bromobenzoyl)-4-(3-chlorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)[4-(3-chlorophenyl)piperazin-1-yl]methanone
• 1-(3-bromobenzoyl)-4-(3-chlorophenyl)piperazine
• AKOS003265926
• EN300-26869426
• Oprea1_476037
• 333345-81-6
• STK185906
• 3-bromophenyl 4-(3-chlorophenyl)piperazinyl ketone
• CS-0243822
• Z30883802
• Oprea1_655314
• (3-bromophenyl)-[4-(3-chlorophenyl)piperazin-1-yl]methanone

• MDL： MFCD01215151
• Inchi： 1S/C17H16BrClN2O/c18-14-4-1-3-13(11-14)17(22)21-9-7-20(8-10-21)16-6-2-5-15(19)12-16/h1-6,11-12H,7-10H2
• InChI Key： WAANQOJUQNTYPK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(N1CCN(C2C=CC=C(C=2)Cl)CC1)=O

Computed Properties

• Exact Mass: 378.01345Da
• Monoisotopic Mass: 378.01345Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-bromobenzoyl)-4-(3-chlorophenyl)piperazine

Comprehensive Overview of 1-(3-bromobenzoyl)-4-(3-chlorophenyl)piperazine (CAS No. 333345-81-6)

1-(3-bromobenzoyl)-4-(3-chlorophenyl)piperazine, identified by its CAS number 333345-81-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the piperazine derivatives family, known for their versatile applications in drug discovery and material science. With its unique bromobenzoyl and chlorophenyl functional groups, this molecule exhibits intriguing properties that make it a subject of ongoing scientific exploration.

The structural complexity of 1-(3-bromobenzoyl)-4-(3-chlorophenyl)piperazine offers researchers a valuable scaffold for developing novel bioactive molecules. Its piperazine core is particularly noteworthy, as this moiety is frequently employed in medicinal chemistry due to its ability to enhance solubility and bioavailability. The presence of both bromine and chlorine substituents introduces interesting electronic effects that can influence the compound's reactivity and interaction with biological targets.

Recent trends in chemical research highlight growing interest in halogenated compounds like 333345-81-6, particularly for their potential applications in drug discovery and material science. Many researchers are investigating how the strategic placement of halogens can improve a molecule's binding affinity to specific receptors or alter its physical properties. This aligns with current industry demands for more efficient and targeted therapeutic agents.

From a synthetic chemistry perspective, 1-(3-bromobenzoyl)-4-(3-chlorophenyl)piperazine presents several interesting challenges and opportunities. The compound's aromatic systems and heterocyclic structure make it an excellent candidate for studying various organic reactions, including cross-coupling methodologies that are revolutionizing modern synthetic approaches. These techniques are particularly relevant in today's pharmaceutical landscape, where there's increasing emphasis on green chemistry principles and atom-economical processes.

The physicochemical properties of CAS 333345-81-6 have become a point of interest for computational chemists and molecular modelers. Advanced in silico techniques are being employed to predict its behavior in different environments, its potential metabolic pathways, and its interactions with various biological targets. This computational approach aligns with the current industry shift toward computer-aided drug design, which can significantly reduce development timelines and costs.

Quality control and analytical characterization of 1-(3-bromobenzoyl)-4-(3-chlorophenyl)piperazine require sophisticated techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are critical factors in research applications. The growing importance of analytical chemistry in compound verification reflects broader trends in research quality assurance and reproducibility.

In the context of current scientific discourse, researchers are particularly interested in how modifications to the piperazine ring or the aromatic substituents might alter the biological activity of this compound class. This line of inquiry connects with broader questions about structure-activity relationships that dominate contemporary medicinal chemistry research. The ability to systematically modify such structures while predicting their effects remains a key challenge in the field.

The stability and storage conditions of 333345-81-6 are another area of practical importance. Proper handling and storage protocols are essential for maintaining the compound's integrity over time, especially considering the sensitivity of many halogenated aromatic compounds to environmental factors. These considerations are increasingly important as research materials are often shared between collaborating institutions across different geographic locations.

Looking toward future applications, 1-(3-bromobenzoyl)-4-(3-chlorophenyl)piperazine may find utility beyond traditional pharmaceutical research. There's growing interest in exploring such compounds for potential applications in advanced materials, including organic electronics or as building blocks for more complex molecular architectures. This reflects the interdisciplinary nature of modern chemical research, where boundaries between traditional disciplines continue to blur.

From a regulatory perspective, researchers working with CAS 333345-81-6 must stay informed about evolving safety guidelines and best practices. While not classified as hazardous under standard protocols, proper laboratory safety measures should always be observed when handling any chemical substance. This attention to safety aligns with the broader scientific community's commitment to responsible research practices.

The synthesis and application of piperazine derivatives like 1-(3-bromobenzoyl)-4-(3-chlorophenyl)piperazine continue to be active areas of investigation in both academic and industrial settings. As research methodologies advance and new analytical tools become available, our understanding of these compounds and their potential applications will undoubtedly expand, offering exciting possibilities for scientific discovery and technological innovation.